Cas no 2090850-92-1 (2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one
• CAS No: 2090850-92-1
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5722113
• PubChem ID: 121204380
• Update Time: 2025-05-22

2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026712672
• starbld0033431
• 2090850-92-1
• 2-chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one
• F1907-8329
• 2-chloro-1-[8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl]ethanone
• Ethanone, 2-chloro-1-[8-(hydroxymethyl)-6-azaspiro[3.4]oct-6-yl]-
• 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one

• Inchi： 1S/C10H16ClNO2/c11-4-9(14)12-5-8(6-13)10(7-12)2-1-3-10/h8,13H,1-7H2
• InChI Key： LSHWBBBIJMXEKY-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(CO)C2(C1)CCC2)=O

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 385.5±17.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Additional information on 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one

Research Brief on 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one (CAS: 2090850-92-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one (CAS: 2090850-92-1), as promising scaffolds for drug discovery. This compound, characterized by its unique 6-azaspiro[3.4]octane core, has garnered attention due to its potential applications in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The hydroxymethyl and chloroacetyl functional groups further enhance its reactivity, making it a versatile intermediate for the synthesis of bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes and biological evaluation of this compound. Researchers employed a multi-step synthesis strategy, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's role as a key intermediate in the development of covalent inhibitors, particularly for kinases and proteases. Density functional theory (DFT) calculations were utilized to predict the compound's reactivity, which aligned well with experimental observations.

In parallel, a preclinical investigation demonstrated the compound's efficacy in inhibiting the proliferation of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies revealed that the chloroacetyl moiety facilitates covalent binding to cysteine residues in target proteins, leading to irreversible inhibition. This finding underscores the compound's potential as a lead for oncology drug development, with ongoing studies optimizing its pharmacokinetic properties.

Further research has also explored the compound's utility in fragment-based drug design (FBDD). Its rigid spirocyclic structure serves as a valuable template for generating diverse chemical libraries, enabling the identification of novel hits against challenging targets. Collaborative efforts between academia and industry have accelerated the translation of these findings, with several derivatives currently undergoing preclinical evaluation.

In conclusion, 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable tool for addressing unmet medical needs. Future research will likely focus on expanding its applications and refining its selectivity to minimize off-target effects.